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Compound of Interest

Compound Name: Benzo(b)chrysene

Cat. No.: B1194189 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

navigating the complex regulatory landscape of Benzo(b)chrysene levels in food, water, air,

and soil.

Benzo(b)chrysene, a member of the polycyclic aromatic hydrocarbon (PAH) family, is a

chemical compound formed from the incomplete combustion of organic materials. Due to its

potential carcinogenic properties, regulatory bodies worldwide have established maximum

permissible levels in various environmental and consumable matrices. This guide provides a

comparative overview of these regulations and the analytical methods used for their

enforcement, offering a valuable resource for professionals in research and development.

Quantitative Regulatory Limits for
Benzo(b)chrysene and Related PAHs
Globally, Benzo(b)chrysene is often regulated as part of a group of four PAHs (PAH4), which

also includes Benzo(a)pyrene, Benz(a)anthracene, and Benzo(b)fluoranthene. The following

tables summarize the quantitative limits set by various national and international organizations.
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Regulatory Body Food Category
Benzo(b)chrysene
Limit (µg/kg)

PAH4 (Sum) Limit
(µg/kg)

European Union (EU)

Oils and fats

(excluding cocoa

butter and coconut oil)

2.0 10.0

Cocoa beans and

derived products
5.0 (on fat basis) 30.0 (on fat basis)

Coconut oil 2.0 20.0

Smoked meat and

smoked meat

products

5.0 30.0

Smoked fish and

smoked fishery

products

5.0 30.0

Infant formulae and

follow-on formulae
1.0 1.0

Processed cereal-

based foods for

infants and young

children

1.0 1.0

China (GB 2762)
Cereals and their

products
-

2.0 (for

Benzo(a)pyrene)

Cream, butter, and

anhydrous butter
-

10.0 (for

Benzo(a)pyrene)

Health Canada Edible oils -

No specific MRL

established; EFSA's

MRL of 2 ppb is

referenced.[1]

Drinking Water
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Regulatory Body Parameter Guideline Value (µg/L)

World Health Organization

(WHO)

Benzo(a)pyrene (as an

indicator for PAHs)
0.7

United States EPA Benzo(a)pyrene 0.2

Benzo(b)fluoranthene,

Benzo(k)fluoranthene,

Chrysene

0.2

European Union Benzo(a)pyrene 0.01

Sum of Benzo(b)fluoranthene,

Benzo(k)fluoranthene,

Benzo(ghi)perylene, and

Indeno(1,2,3-cd)pyrene

0.1

Health Canada Benzo(a)pyrene 0.04

Australia Benzo(a)pyrene 0.01

China (GB 5749) Benzo(a)pyrene 0.01

Japan
No specific standard for

individual PAHs listed.
-

Air
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Regulatory Body Parameter
Guideline Value
(ng/m³)

Averaging Time

World Health

Organization (WHO)

Benzo(a)pyrene (as

an indicator for PAHs)

No formal guideline

value, but provides

risk estimates.

-

European Union Benzo(a)pyrene 1.0 Annual Mean

China (GB 3095) Benzo(a)pyrene 2.5 (Class 2 areas) 24-hour Average

1.0 (Class 1 areas) Annual Mean

Japan

No specific ambient

air quality standard for

individual PAHs.

- -

Soil
Regulatory Body Land Use

Guideline Value
(mg/kg)

Notes

Canadian Council of

Ministers of the

Environment (CCME)

Agricultural,

Residential, Parkland,

Commercial, Industrial

0.6 (for

Benzo[a]pyrene Total

Potency Equivalents)

Based on an

Incremental Lifetime

Cancer Risk of 10⁻⁶.

United Kingdom -

No single statutory

value, risk-based

assessment

approach.

-

Experimental Protocols for Key Analytical Methods
The accurate determination of Benzo(b)chrysene and other PAHs at trace levels requires

sophisticated analytical methodologies. The following sections detail the protocols for

commonly employed standard methods.

US EPA Method 8270D: Semivolatile Organic
Compounds by Gas Chromatography/Mass
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Spectrometry (GC/MS)
This method is widely used for the analysis of semivolatile organic compounds, including PAHs,

in various matrices such as soil, water, and waste.

1. Sample Preparation:

Solid Samples (e.g., soil, sediment): Extraction is typically performed using techniques like

Soxhlet, ultrasonic, or pressurized fluid extraction with an appropriate solvent (e.g.,

methylene chloride/acetone mixture).

Aqueous Samples (e.g., water): Liquid-liquid extraction is performed at different pH levels

(acidic and basic) using a separatory funnel with methylene chloride. Solid-phase extraction

(SPE) is also a common alternative.

Extract Cleanup: The raw extract is concentrated and may require cleanup to remove

interfering compounds. Common cleanup techniques include gel permeation

chromatography (GPC) or silica gel column chromatography.

2. GC/MS Analysis:

Gas Chromatograph (GC): A capillary column (e.g., 30m x 0.25mm ID, 0.25µm film

thickness) is used to separate the individual PAH compounds. The oven temperature is

programmed to ramp up, allowing for the sequential elution of compounds based on their

boiling points.

Mass Spectrometer (MS): The MS is operated in either full scan or selected ion monitoring

(SIM) mode. SIM mode offers higher sensitivity and is often preferred for trace-level analysis

of specific PAHs.

Identification and Quantification: Compounds are identified based on their retention time and

the fragmentation pattern in their mass spectrum. Quantification is achieved by comparing

the response of the target analyte to that of an internal standard.

NIOSH Method 5506: PAHs by HPLC with Fluorescence
Detection
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This method is primarily used for the determination of PAHs in air samples collected in the

workplace.

1. Sample Collection:

A known volume of air is drawn through a sampling train consisting of a PTFE filter (to collect

particulate-bound PAHs) followed by a sorbent tube containing XAD-2 resin (to trap vapor-

phase PAHs).

2. Sample Extraction:

The filter and the front and back sections of the sorbent tube are separately extracted with

acetonitrile in an ultrasonic bath.

3. HPLC Analysis:

High-Performance Liquid Chromatograph (HPLC): The extracted sample is injected into an

HPLC system equipped with a C18 reverse-phase column.

Mobile Phase: A gradient of acetonitrile and water is typically used to separate the PAHs.

Fluorescence Detector: The detector is programmed to use specific excitation and emission

wavelengths for each PAH or group of PAHs to achieve high sensitivity and selectivity.

Quantification: The concentration of each PAH is determined by comparing its peak area to a

calibration curve prepared from certified standards.

ISO 13877: Soil quality — Determination of polynuclear
aromatic hydrocarbons — Method using high-
performance liquid chromatography
This international standard specifies a method for the quantitative determination of PAHs in soil

using HPLC.

1. Sample Preparation:

The soil sample is air-dried and sieved.
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Extraction is performed using a Soxhlet apparatus with a suitable solvent, such as a mixture

of acetone and petroleum ether.

The extract is then subjected to a cleanup procedure, often involving column

chromatography with silica gel or alumina, to remove interfering substances.

2. HPLC Analysis:

The analytical procedure is similar to that described in NIOSH Method 5506, utilizing a

reverse-phase HPLC system with a fluorescence or UV detector.

The choice of detector and its settings are crucial for achieving the desired sensitivity and

selectivity for the target PAHs.

Logical Workflow for Regulatory Comparison
The following diagram illustrates a structured approach for researchers and professionals to

compare national and international regulations for Benzo(b)chrysene.
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Workflow for Comparing Benzo(b)chrysene Regulations

Identify Contaminant of Interest
(Benzo(b)chrysene / PAH4)

Define Matrix of Concern
(Food, Water, Air, Soil)

Identify Relevant Jurisdictions
(e.g., EU, US, WHO, Canada, China, Japan)

Search for Specific Regulations
 and Guidance Documents

Extract Quantitative Limits
(MRLs, Guideline Values)

Identify Specified Analytical Methods
(e.g., EPA, ISO, NIOSH)

Compile Data into Comparison Table Detail Experimental Protocols

Analyze and Interpret Differences
 and Similarities

Publish Comparison Guide

Click to download full resolution via product page
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Caption: A logical workflow for the systematic comparison of national and international

regulations for Benzo(b)chrysene.

This guide provides a foundational understanding of the regulatory landscape surrounding

Benzo(b)chrysene. It is crucial for professionals to consult the specific and most up-to-date

regulations from the relevant authorities for compliance and research purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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